
O-tert-Butylthreonine tert-butyl ester molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
O-tert-Butylthreoninetert-butyl

ester

Cat. No.: B555203 Get Quote

An In-depth Technical Guide to O-tert-Butylthreonine tert-butyl ester

This technical guide provides a comprehensive overview of O-tert-Butylthreonine tert-butyl

ester, a critical building block in peptide synthesis and drug development. The document details

its physicochemical properties, with a focus on its molecular weight, and outlines relevant

experimental protocols.

Physicochemical Properties
O-tert-Butylthreonine tert-butyl ester is a derivative of the amino acid threonine, where both the

carboxyl and hydroxyl groups are protected by tert-butyl groups. This protection enhances its

stability and solubility, making it a valuable reagent in synthetic chemistry.[1]

Core Data
The key quantitative data for O-tert-Butylthreonine tert-butyl ester are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Weight 231.34 g/mol [1][2][3]

Molecular Formula C₁₂H₂₅NO₃ [1][2][3][4]

CAS Number 5854-78-4 [1][2][3]

Appearance
Light yellowish or colorless

liquid
[1][3]

Purity ≥ 99% (GC) [1]

Density 0.94 - 1.00 g/cm³ [3][4]

Optical Rotation
[α]20/D = +12 ± 2º (c=2 in

DMF)
[1]

Role in Synthetic Chemistry
This compound is an important raw material for the synthesis of polypeptides and proteins.[5]

In peptide synthesis, the tert-butyl ester is often used as a carboxyl protecting group because it

can be easily removed by acid treatment.[5] Its use as a stable building block facilitates the

creation of complex bioactive compounds, which is crucial for pharmaceutical research and

development.[1]
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Caption: Logical workflow for the use of O-tert-Butylthreonine tert-butyl ester in peptide

synthesis.

Experimental Protocols
Determination of Molecular Weight by Mass
Spectrometry
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The molecular weight of O-tert-Butylthreonine tert-butyl ester can be accurately determined

using mass spectrometry. The following is a general protocol.

Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent, such

as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, such as electrospray ionization (ESI).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by the mass

analyzer.

Data Interpretation: The molecular weight is determined from the m/z value of the molecular

ion peak.

Molecular Weight Verification Workflow

Sample Preparation Ionization (ESI) Mass Analysis Data Interpretation Molecular Weight
(231.34 Da)

Click to download full resolution via product page

Caption: Experimental workflow for determining the molecular weight of a compound.

Synthesis Protocol
A method for preparing O-tert-Butyl-L-threonine tert-butyl ester involves the reaction of L-

threonine with a butylated reagent in the presence of a catalyst. One patented method

describes adding L-threonine and an organic solvent to a reaction vessel, followed by the

addition of an organic acid catalyst and isobutene at low temperatures.[5] The crude product is

then purified to yield the final compound.[5]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b555203?utm_src=pdf-body-img
https://patents.google.com/patent/CN110790673A/en
https://patents.google.com/patent/CN110790673A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


O-tert-Butyl-L-threonine tert-butyl ester should be handled by technically qualified individuals in

a laboratory setting.[6] It is recommended to use personal protective equipment such as eye

shields and gloves.[7] The compound should be stored at 0-8 °C.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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